Cas no 59601-57-9 (ethyl 2-cyano-2-(pyridin-2-yl)acetate)

• Product Name: ethyl 2-cyano-2-(pyridin-2-yl)acetate
• CAS No: 59601-57-9
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• MDL: MFCD00297204
• CID: 3086136
• PubChem ID: 2842210
• Update Time: 2025-06-14

ethyl 2-cyano-2-(pyridin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-cyano-2-(pyridin-2-yl)acetate
• LWZBDTQYCJMNPJ-UHFFFAOYSA-N
• HMS2432J09
• SCHEMBL13516453
• ethyl 2-cyano-2-pyridin-2-ylacetate
• JCA60157
• Ethyl2-cyano-2-(pyridin-2-yl)acetate
• HMS1580B02
• CHEMBL1604992
• 59601-57-9
• MLS000058880
• ethyl cyano(2-pyridinyl)acetate
• EN300-221336
• Z1198153205
• AKOS006273661
• SMR000069449

• MDL： MFCD00297204
• Inchi： 1S/C10H10N2O2/c1-2-14-10(13)8(7-11)9-5-3-4-6-12-9/h3-6,8H,2H2,1H3
• InChI Key： LWZBDTQYCJMNPJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C#N)C1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 190.074227566Da
• Monoisotopic Mass: 190.074227566Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 63Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on ethyl 2-cyano-2-(pyridin-2-yl)acetate

Recent Advances in the Application of Ethyl 2-Cyano-2-(pyridin-2-yl)acetate (CAS: 59601-57-9) in Chemical Biology and Pharmaceutical Research

Ethyl 2-cyano-2-(pyridin-2-yl)acetate (CAS: 59601-57-9) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its cyano and pyridinyl functional groups, serves as a key building block in the synthesis of various heterocyclic compounds with biological activity. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of anti-inflammatory, anticancer, and antimicrobial drug design.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of ethyl 2-cyano-2-(pyridin-2-yl)acetate as a precursor in the synthesis of pyrido[2,3-d]pyrimidine derivatives. These compounds exhibited potent inhibitory activity against cyclin-dependent kinases (CDKs), which are crucial targets in cancer therapy. The research team employed a multi-step synthetic route starting from 59601-57-9, ultimately producing compounds with IC50 values in the nanomolar range against CDK2 and CDK9.

In the field of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported the development of novel quinolone derivatives using ethyl 2-cyano-2-(pyridin-2-yl)acetate as a starting material. The synthesized compounds showed remarkable activity against drug-resistant strains of Staphylococcus aureus, with minimum inhibitory concentrations (MICs) as low as 0.5 μg/mL. Molecular docking studies suggested that these compounds interfere with bacterial DNA gyrase function, providing a potential mechanism for their antibacterial activity.

The compound's utility extends to neurodegenerative disease research as well. A 2024 study in ACS Chemical Neuroscience described the synthesis of neuroprotective agents derived from 59601-57-9. These compounds demonstrated significant protection against oxidative stress in neuronal cell cultures and showed promise in preliminary animal models of Parkinson's disease. The researchers attributed these effects to the compounds' ability to modulate mitochondrial function and reduce reactive oxygen species production.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient and environmentally friendly methods for producing and utilizing ethyl 2-cyano-2-(pyridin-2-yl)acetate. A 2023 Green Chemistry publication reported a microwave-assisted synthesis protocol that reduces reaction times from hours to minutes while maintaining high yields (85-92%). This improvement in synthetic methodology could facilitate broader application of this compound in pharmaceutical research and development.

Looking forward, the unique structural features of ethyl 2-cyano-2-(pyridin-2-yl)acetate continue to inspire new research directions. Current investigations are exploring its potential in PROTAC (proteolysis targeting chimera) technology for targeted protein degradation, as well as in the development of covalent inhibitors for challenging therapeutic targets. The compound's versatility and the growing body of research supporting its applications suggest that 59601-57-9 will remain an important tool in chemical biology and drug discovery for years to come.